1-(4-tert-butylbenzoyl)-4-{[4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]methyl}piperazine

• IUPAC Name: (4-tert-butylphenyl)-[4-[[4-(2-methylphenyl)-1,2,4-triazol-3-yl]methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C25H31N5O/c1-19-7-5-6-8-22(19)30-18-26-27-23(30)17-28-13-15-29(16-14-28)24(31)20-9-11-21(12-10-20)25(2,3)4/h5-12,18H,13-17H2,1-4H3
• InChI Key: UVBJMKMNKBFBDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C=NN=C2CN3CCN(CC3)C(=O)C4=CC=C(C=C4)C(C)(C)C
• Molecular Formula: C25H31N5O
• Molecular Weight: 417.5 g/mol

Description

1-(4-tert-butylbenzoyl)-4-{[4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]methyl}piperazine is a useful research compound. Its molecular formula is C25H31N5O and its molecular weight is 417.557. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has been conducted on the synthesis and characterization of compounds related to "1-(4-tert-butylbenzoyl)-4-{[4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]methyl}piperazine." For example, the synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate involved a condensation reaction, characterized by LCMS, 1H NMR, 13C NMR, IR, and CHN elemental analysis, further confirmed by XRD data. This compound exhibited poor antibacterial and moderate anthelmintic activity (Sanjeevarayappa et al., 2015).

Biological Evaluation

Compounds related to "1-(4-tert-butylbenzoyl)-4-{[4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]methyl}piperazine" have been synthesized and evaluated for their biological activities. For instance, novel 1,2,4-triazole derivatives were synthesized and screened for antimicrobial activities, with some showing good or moderate activities against test microorganisms (Bektaş et al., 2007).

Crystal Structure Analysis

Crystal structure studies, Hirshfeld surface analysis, and DFT calculations have been carried out on novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives, shedding light on the reactive sites for electrophilic and nucleophilic nature of the molecules. Such studies help understand the intermolecular interactions contributing to the crystal packing of these compounds (Kumara et al., 2017).

Chemical Reactivity and Potential Applications

The reactivity and potential applications of pyrazolo[5,1-с][1,2,4]-triazine derivatives, which share a core structural motif with the compound of interest, have been explored. These studies indicate the versatility of these compounds in synthesizing biologically active derivatives, showcasing the broad applicability of such chemical frameworks in medicinal chemistry and drug design (Mironovich & Shcherbinin, 2014).